3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one

• IUPAC Name: 3-[(3,3-dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C15H19N3O3/c1-15(2)10-20-9-8-17(15)11-18-14(19)21-13(16-18)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key: JMKAPWJVNOOYME-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCCN1CN2C(=O)OC(=N2)C3=CC=CC=C3)C
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazolone family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one is not fully understood. However, studies have shown that the compound may act by inhibiting the activity of specific enzymes or by binding to specific receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one exhibits various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and cancer cells. The compound has also been shown to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The compound 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. However, the compound has some limitations, such as its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the compound 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one. One potential direction is the development of new synthetic methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential use as a fluorescent probe for the detection of metal ions. Furthermore, the compound's potential use as a drug for the treatment of various diseases, such as cancer and inflammatory diseases, should be explored.
Conclusion:
In conclusion, the compound 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one is a promising chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one has been achieved using different methods, including the reaction of 3-(chloromethyl)-5-phenyl-1,3,4-oxadiazol-2-one with 3,3-dimethylmorpholine in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted to the final product. Other methods include the reaction of 3-(chloromethyl)-5-phenyl-1,3,4-oxadiazol-2-one with 3,3-dimethylmorpholine in the presence of a palladium catalyst.

Scientific Research Applications

The compound 3-[(3,3-Dimethylmorpholin-4-yl)methyl]-5-phenyl-1,3,4-oxadiazol-2-one has been the subject of various scientific studies due to its potential applications in different fields. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory activities. The compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.